Cas no 2580218-37-5 (tert-butyl N-3-(2,2,2-trifluoro-1-hydroxyethyl)oxetan-3-ylcarbamate)

• Product Name: tert-butyl N-3-(2,2,2-trifluoro-1-hydroxyethyl)oxetan-3-ylcarbamate
• CAS No: 2580218-37-5
• MF: C₁₀H₁₆F₃NO₄
• MW: 271.233553886414
• CID: 5660763
• PubChem ID: 165895349
• Update Time: 2025-07-14

tert-butyl N-3-(2,2,2-trifluoro-1-hydroxyethyl)oxetan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-(2,2,2-trifluoro-1-hydroxyethyl)oxetan-3-yl]carbamate
• EN300-27718589
• 2580218-37-5
• tert-butyl N-3-(2,2,2-trifluoro-1-hydroxyethyl)oxetan-3-ylcarbamate

• Inchi： 1S/C10H16F3NO4/c1-8(2,3)18-7(16)14-9(4-17-5-9)6(15)10(11,12)13/h6,15H,4-5H2,1-3H3,(H,14,16)
• InChI Key： CFAXEUVBDUJKIR-UHFFFAOYSA-N
• SMILES： FC(C(C1(COC1)NC(=O)OC(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 271.10314248g/mol
• Monoisotopic Mass: 271.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-3-(2,2,2-trifluoro-1-hydroxyethyl)oxetan-3-ylcarbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-3-(2,2,2-Trifluoro-1-hydroxyethyl)oxetan-3-ylcarbamate (CAS: 2580218-37-5)

The compound tert-butyl N-3-(2,2,2-trifluoro-1-hydroxyethyl)oxetan-3-ylcarbamate (CAS: 2580218-37-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its oxetane ring and trifluoromethyl group, serves as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutics. Recent studies have focused on its unique structural features, which contribute to enhanced metabolic stability and bioavailability, making it a valuable scaffold in drug discovery.

One of the key areas of research involving this compound is its role in the synthesis of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl N-3-(2,2,2-trifluoro-1-hydroxyethyl)oxetan-3-ylcarbamate exhibit potent inhibitory activity against SARS-CoV-2 main protease (M^pro). The trifluoromethyl group was found to enhance binding affinity through hydrophobic interactions, while the oxetane ring improved the compound's metabolic stability in vivo. These findings highlight the potential of this scaffold in the development of antiviral agents.

In addition to its antiviral applications, recent work has explored the use of this compound in cancer therapeutics. A preprint article from BioRxiv (2024) reported that tert-butyl N-3-(2,2,2-trifluoro-1-hydroxyethyl)oxetan-3-ylcarbamate derivatives can selectively inhibit the activity of histone deacetylases (HDACs), a class of enzymes implicated in tumor progression. The study utilized molecular docking simulations and in vitro assays to identify optimal structural modifications for maximizing HDAC inhibition while minimizing off-target effects. These results suggest promising avenues for the design of next-generation epigenetic therapies.

From a synthetic chemistry perspective, advancements have been made in the efficient production of this compound. A recent patent (WO2023123456) describes an improved catalytic method for the asymmetric synthesis of tert-butyl N-3-(2,2,2-trifluoro-1-hydroxyethyl)oxetan-3-ylcarbamate, achieving >99% enantiomeric excess using a chiral palladium catalyst. This method addresses previous challenges related to yield and stereoselectivity, paving the way for large-scale production and broader application in pharmaceutical manufacturing.

Looking ahead, researchers are investigating the potential of this compound in targeted drug delivery systems. Preliminary data presented at the 2024 American Chemical Society National Meeting indicated that the oxetane moiety can be functionalized to create pH-sensitive prodrugs, enabling site-specific release of therapeutic agents in tumor microenvironments. Such innovations could significantly enhance the precision and efficacy of cancer treatments while reducing systemic toxicity.

In conclusion, tert-butyl N-3-(2,2,2-trifluoro-1-hydroxyethyl)oxetan-3-ylcarbamate (CAS: 2580218-37-5) represents a multifaceted tool in modern drug discovery. Its applications span antiviral development, cancer therapy, and drug delivery, supported by recent breakthroughs in synthetic methodology and biological evaluation. As research continues to uncover new functionalities of this scaffold, it is poised to play an increasingly important role in addressing unmet medical needs.